5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[(3-methoxycarbonyl-5-methylthiophen-2-yl)amino]-5-oxopentanoic acid
• InChI: InChI=1S/C12H15NO5S/c1-7-6-8(12(17)18-2)11(19-7)13-9(14)4-3-5-10(15)16/h6H,3-5H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: IVMMVJLVRAFRDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=O)CCCC(=O)O)C(=O)OC
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol

Description

5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid, also known as MTTP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTTP is a thieno[3,2-b]pyridine derivative and has been shown to exhibit potent anti-inflammatory and anti-cancer properties.

Mechanism of Action

5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid exerts its anti-inflammatory and anti-cancer effects through multiple mechanisms. It inhibits the activity of COX-2, thereby reducing the production of prostaglandins and other inflammatory mediators. 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid also induces apoptosis in cancer cells by activating the mitochondrial pathway, leading to the release of cytochrome c and the activation of caspases.
Biochemical and Physiological Effects:
5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been shown to exhibit potent anti-inflammatory and anti-cancer effects in vitro and in vivo. In animal models, 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been shown to reduce inflammation and tumor growth, while also improving overall survival. 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has also been shown to have a favorable toxicity profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid also exhibits potent anti-inflammatory and anti-cancer effects, making it a valuable tool for studying these conditions. However, there are also limitations to using 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its precise molecular targets. Additionally, the effects of 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid on human subjects have not been extensively studied, and more research is needed to determine its safety and efficacy in clinical settings.

Future Directions

There are several potential future directions for research on 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid. One area of interest is the development of novel drug delivery systems for 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid, which could improve its efficacy and reduce its toxicity. Another area of interest is the identification of specific molecular targets for 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid, which could lead to the development of more targeted therapies for inflammatory and cancerous conditions. Additionally, more research is needed to determine the safety and efficacy of 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid in human subjects, which could lead to its eventual use as a therapeutic agent.

Synthesis Methods

5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid can be synthesized using a multi-step process that involves the reaction of 2-methylthiophene-3-carboxylic acid with 3-methyl-1-phenyl-1H-pyrazol-5-amine, followed by a cyclization reaction with acetic anhydride. The resulting compound is then subjected to a series of reactions to produce the final product, 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid.

Scientific Research Applications

5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are known to promote inflammation. 5-{[3-(methoxycarbonyl)-5-methyl-2-thienyl]amino}-5-oxopentanoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.